![molecular formula C23H19N5O4 B2680492 N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide CAS No. 1207060-48-7](/img/structure/B2680492.png)
N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide
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Description
N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C23H19N5O4 and its molecular weight is 429.436. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Regioselective Synthesis and Novel Polyfunctional Substitutes
A series of polyfunctionally substituted pyrazolo[1,5-a]pyrimidines were prepared using a novel solvent-free protocol, demonstrating the versatility of pyrazolyl and furanyl derivatives in synthesizing complex heterocyclic compounds. This method emphasizes the importance of regioselective synthesis in developing new compounds with potential applications in medicinal chemistry and material science (Quiroga et al., 2007).
Biological Activity
Antimicrobial and Antifungal Activities
New series of 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties were synthesized and showed excellent yields. These compounds were screened for their in vitro antibacterial activity against pathogenic bacteria such as S. aureus and E. coli, demonstrating the potential of furanyl derivatives in developing new antimicrobial agents (Idrees et al., 2020).
Antiprotozoal Agents
Novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, including furanyl derivatives, were synthesized and showed strong DNA affinities. These compounds demonstrated significant activity against T. b. rhodesiense and P. falciparum, highlighting the potential of these structures in antiprotozoal therapy (Ismail et al., 2004).
properties
IUPAC Name |
N-[5-(furan-2-yl)-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N5O4/c1-13(2)15-12-21(29)26-23(24-15)28-20(11-16(27-28)18-8-5-9-31-18)25-22(30)19-10-14-6-3-4-7-17(14)32-19/h3-13H,1-2H3,(H,25,30)(H,24,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCISCSXLWBENRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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